molecular formula C7H16N2O B8567268 2-[(E)-Butyldiazenyl]propan-2-ol CAS No. 57910-27-7

2-[(E)-Butyldiazenyl]propan-2-ol

Cat. No.: B8567268
CAS No.: 57910-27-7
M. Wt: 144.21 g/mol
InChI Key: IXWJWLKRUFGDSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(E)-Butyldiazenyl]propan-2-ol is an azo compound characterized by a propan-2-ol backbone substituted with a butyldiazenyl group in the E (trans) configuration. Azo compounds like this are often studied for their reactivity in radical-initiated processes, thermal decomposition, and applications in polymer chemistry.

Properties

CAS No.

57910-27-7

Molecular Formula

C7H16N2O

Molecular Weight

144.21 g/mol

IUPAC Name

2-(butyldiazenyl)propan-2-ol

InChI

InChI=1S/C7H16N2O/c1-4-5-6-8-9-7(2,3)10/h10H,4-6H2,1-3H3

InChI Key

IXWJWLKRUFGDSS-UHFFFAOYSA-N

Canonical SMILES

CCCCN=NC(C)(C)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s reactivity and stability can be contextualized by comparing it to organometallic analogs and other azo derivatives. Below is a detailed analysis based on available research:

Organometallic Analogs

The evidence highlights organotin and organolead compounds with propan-2-ol backbones, such as 3-chloro-1-(triphenylplumbyl)propan-2-ol and triphenyltin analogs. Key differences include:

Property 2-[(E)-Butyldiazenyl]propan-2-ol 3-Chloro-1-(triphenylplumbyl)propan-2-ol Triphenyltin Analog
Reactivity in Acid Likely stable (azo group) Rapid elimination (1–2 hr) to form alkene Similar elimination
Reaction Products Potential radical decomposition 2-(Triphenylplumbyl)propan-2-ol + HCl → alkene (95–100%) Alkene + triphenyltin salt (90–93%)
Stability in Solvents Unreported Stable in crystalline form; decomposes in aqueous acidic methanol Decomposes in aqueous acetic acid
  • Mechanistic Insight: Unlike organometallic compounds, which undergo acid-catalyzed elimination (via β-hydrogen abstraction), azo compounds like 2-[(E)-Butyldiazenyl]propan-2-ol are more likely to decompose thermally or photolytically, generating nitrogen gas and radicals.

Comparison with Other Azo Compounds

While direct data on 2-[(E)-Butyldiazenyl]propan-2-ol is sparse, general trends for azo compounds can be inferred:

  • Thermal Stability : Longer alkyl chains (e.g., butyl) typically increase thermal stability compared to methyl or ethyl analogs.
  • Radical Generation : The E configuration may slow decomposition kinetics compared to Z isomers due to steric hindrance.

Research Findings and Key Contrasts

Reactivity in Acidic Media

  • Organometallic Compounds: Quantitative elimination occurs in methanol-perchloric acid, producing alkenes and metal salts .
  • Azo Compounds: No evidence of acid-catalyzed elimination; instead, decomposition is driven by radical pathways.

Stability in Protic Solvents

  • Organometallic Analogs: Decompose rapidly in aqueous acidic solutions (e.g., 90–93% yield of triphenyltin salt in acetic acid ).
  • 2-[(E)-Butyldiazenyl]propan-2-ol : Expected to remain stable in protic solvents unless exposed to heat or light.

Critical Analysis of Contradictions

  • The evidence focuses on organometallic elimination, which is mechanistically distinct from azo compound behavior. This creates a gap in direct comparability.
  • Stability claims for organometallic compounds in crystalline vs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.